Cas no 1049752-67-1 ({2-[2-(2-Pyridinyl)ethoxy]phenyl}amine dihydrochloride)

• Product Name: {2-[2-(2-Pyridinyl)ethoxy]phenyl}amine dihydrochloride
• CAS No: 1049752-67-1
• MF: C₁₃H₁₆Cl₂N₂O
• MW: 287.184941291809
• MDL: MFCD09431465
• CID: 4678881
• Update Time: 2025-05-20

{2-[2-(2-Pyridinyl)ethoxy]phenyl}amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-[2-(2-pyridinyl)ethoxy]phenyl}amine dihydrochloride
• 2-(2-pyridin-2-ylethoxy)aniline dihydrochloride
• (2-[2-(2-Pyridinyl)ethoxy]phenyl)amine dihydrochloride
• {2-[2-(2-Pyridinyl)ethoxy]phenyl}amine dihydrochloride

• MDL： MFCD09431465
• Inchi： 1S/C13H14N2O.2ClH/c14-12-6-1-2-7-13(12)16-10-8-11-5-3-4-9-15-11;;/h1-7,9H,8,10,14H2;2*1H
• InChI Key： PJVIOCWNNJVKNV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC=CC=1N)CCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 198
• Topological Polar Surface Area: 48.1

Additional information on {2-[2-(2-Pyridinyl)ethoxy]phenyl}amine dihydrochloride

Introduction to {2-[2-(2-Pyridinyl)ethoxy]phenyl}amine dihydrochloride (CAS No. 1049752-67-1)

{2-[2-(2-Pyridinyl)ethoxy]phenyl}amine dihydrochloride (CAS No. 1049752-67-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure incorporating a pyridine ring and an amine functional group, has garnered attention due to its potential applications in drug development and advanced materials. The molecule's structure, which includes a pyridinyl group connected via an ethoxy linkage to a phenyl ring, followed by an amine group, makes it a versatile building block for various chemical reactions and functional materials.

Recent studies have highlighted the importance of pyridine-containing compounds in medicinal chemistry. The pyridine ring, a six-membered aromatic heterocycle with one nitrogen atom, is known for its ability to form hydrogen bonds and participate in π-π interactions, making it a valuable moiety in drug design. In the case of {2-[2-(2-Pyridinyl)ethoxy]phenyl}amine dihydrochloride, the pyridine group contributes to the compound's electronic properties and bioavailability. Researchers have explored the role of such compounds in targeting specific receptors and enzymes, potentially leading to novel therapeutic agents.

The presence of the ethoxyphenyl group in this compound adds another layer of complexity to its chemical profile. Ethoxy groups are known to enhance solubility and stability in certain solvents, which is advantageous for both synthetic processes and biological applications. Moreover, the amine dihydrochloride salt form of this compound indicates that it exists as a zwitterionic species under physiological conditions, which can influence its pharmacokinetics and bioavailability.

From a synthetic standpoint, {2-[2-(2-Pyridinyl)ethoxy]phenyl}amine dihydrochloride can be synthesized through various routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have made these syntheses more efficient and scalable. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the construction of complex aromatic systems with high precision.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and antitumor agents. Its ability to modulate cellular signaling pathways makes it a candidate for drug development targeting chronic diseases. Additionally, in materials science, derivatives of this compound have been explored for their potential use in organic electronics and optoelectronic devices due to their unique electronic properties.

Recent research has also focused on the environmental impact of such compounds. Studies have assessed their biodegradability and toxicity profiles to ensure that their use does not pose significant risks to ecosystems or human health. These studies are crucial for guiding responsible chemical design and manufacturing practices.

In conclusion, {2-[2-(2-Pyridinyl)ethoxy]phenyl}amine dihydrochloride (CAS No. 1049752-67-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and material development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific exploration.